molecular formula C15H20ClNO B6361721 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride CAS No. 1240578-35-1

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride

Cat. No.: B6361721
CAS No.: 1240578-35-1
M. Wt: 265.78 g/mol
InChI Key: JVACDPDWPUUHTQ-UHFFFAOYSA-N
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Description

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride is a chemical compound that belongs to the class of naphthalen-2-ol derivatives. It is commonly used in various fields such as medical research, environmental research, and industrial research.

Preparation Methods

The synthesis of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride involves multiple steps. One common method includes the reaction of naphthalen-2-ol with 2-methylpropylamine in the presence of a suitable catalyst. The reaction conditions typically involve heating the mixture to a specific temperature to facilitate the formation of the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production .

Chemical Reactions Analysis

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: It can undergo substitution reactions where the amino group or the hydroxyl group is replaced by other functional groups.

Scientific Research Applications

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

    Biology: The compound is utilized in biochemical assays and studies involving enzyme interactions.

    Medicine: It has potential therapeutic applications and is studied for its effects on various biological pathways.

    Industry: The compound is used in the manufacture of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

1-{[(2-Methylpropyl)amino]methyl}naphthalen-2-ol hydrochloride can be compared with other similar compounds such as:

  • 1-Amino-2-methylpropan-2-ol
  • 1,1-Dimethylethanolamine
  • 2-Amino-α,α-dimethylethanol
  • 2-Hydroxy-2-methyl-1-propylamine
  • 2-Hydroxyisobutylamine
  • 2-Methyl-2-hydroxypropylamine
  • 3-Amino-2-methyl-2-propanol

These compounds share structural similarities but differ in their specific functional groups and chemical properties, which can influence their reactivity and applications .

Properties

IUPAC Name

1-[(2-methylpropylamino)methyl]naphthalen-2-ol;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO.ClH/c1-11(2)9-16-10-14-13-6-4-3-5-12(13)7-8-15(14)17;/h3-8,11,16-17H,9-10H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVACDPDWPUUHTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNCC1=C(C=CC2=CC=CC=C21)O.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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